4-Butoxyphenyl 4-Pentylbenzoate
Overview
Description
Scientific Research Applications
Liquid Crystal Research
- Synthesis and Phase Behavior: 4-Butoxyphenyl 4-Pentylbenzoate and its derivatives have been extensively researched in the context of liquid crystals. Studies include the synthesis of long-chain 4-(4-alkylphenylazo)phenols and their 4-pentylbenzoate esters, exhibiting enantiotropic nematic phases (Johnson, Ringstrand, & Kaszyński, 2009). Similarly, research on liquid-crystalline benzoic acid derivatives like 4-pentylbenzoic acid has contributed to understanding their phase behavior and molecular orientation (Kato, Jin, Kaneuchi, & Uryu, 1993).
Material Synthesis and Properties
- Polymer Research: Investigations into polymers have been conducted, such as the synthesis of novel diamines and polyimides from 4-butoxyphenol and 4-hydroxybenzoic acid, exploring their properties like solubility and transition temperatures (Li, Gang, Ren, Xiang, Yang, Liu, Yi, & Gu, 2006). The study of side-chain liquid-crystalline polyoxetanes containing 4-(alkanyloxy)phenyl 4-pentylbenzoate side groups further contributes to this field, analyzing their mesomorphic properties (Hsu & Lu, 1999).
Chemical Synthesis and Characterization
- Novel Compound Synthesis: Research efforts include the synthesis of new compounds like 4-[(4'-Butoxyphenoxy)carbonyl]phenyl-3",5"-diaminobenzoate (BCDA) and the characterization of intermediates in the synthesis process. The properties of resulting products, like aggregation structures and pretilt angles, are also studied (Li, Gang, Ren, Xiang, Yang, Liu, Yi, & Gu, 2006).
Applications in Electrochromic Cells
- Electrochromic Polymers: Research in the development of electrochromic cells has utilized polymers containing 4-butyltriphenylamine units, demonstrating potential applications in new textile/plastic electrochromic cells (Beaupré, Dumas, & Leclerc, 2006).
Mesophase and Phase Transition Research
- Phase Behavior Analysis: Studies on binary phase diagrams of liquid crystals involving 4-Butoxyphenyl 4-Pentylbenzoate derivatives have been performed to understand their mesophase behavior and phase transitions. This includes dielectric measurements to confirm phase transition temperatures and the effects on molecular interactions (Bamezai, Soni, Vakhovskaya, & Kresse, 2009).
Safety And Hazards
properties
IUPAC Name |
(4-butoxyphenyl) 4-pentylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28O3/c1-3-5-7-8-18-9-11-19(12-10-18)22(23)25-21-15-13-20(14-16-21)24-17-6-4-2/h9-16H,3-8,17H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEJYVZMFIRFBCQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)OCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10659942 |
Source
|
| Record name | 4-Butoxyphenyl 4-pentylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10659942 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
340.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Butoxyphenyl 4-Pentylbenzoate | |
CAS RN |
51128-24-6 |
Source
|
| Record name | 4-Butoxyphenyl 4-pentylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10659942 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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